Cas no 5784-45-2 (1-Chlorophthalazine)
1-Chlorophthalazine structure
Product Name:1-Chlorophthalazine
CAS No:5784-45-2
MF:C8H5ClN2
MW:164.591700315475
MDL:MFCD00024141
CID:85444
PubChem ID:160793
Update Time:2025-04-18
1-Chlorophthalazine Chemical and Physical Properties
Names and Identifiers
-
- 1-Chlorophthalazine
- 1-ChlorophthalazineDiscontinued See C379660
- 1-CHLOROPHTHALAZINE HCl
- 1chlorophthalazine
- UNII-I1IE9W0S0C
- UCOVESIAFFGEOR-UHFFFAOYSA-N
- HMS1789H04
- DTXSID20206547
- NSC71104
- A869571
- Z56346834
- NSC-71104
- NSC 71104
- CS-W016084
- MFCD00024141
- SY012210
- CCG-321458
- 1-CHLOROPHTHALAZINE [USP IMPURITY]
- CCRIS 7361
- AB01425
- 5784-45-2
- AKOS000267179
- 1-Chloro-phthalazine
- SCHEMBL147684
- BS-13386
- Discontinued See C379660
- Phthalazine, 1-chloro-
- I1IE9W0S0C
- FT-0635849
- EN300-08974
- 1-chlorophthalazin
- ALBB-033921
- STL226828
- 1-CHLOROPHTHALAZINE (USP IMPURITY)
- DB-053115
- DTXCID50129038
-
- MDL: MFCD00024141
- Inchi: 1S/C8H5ClN2/c9-8-7-4-2-1-3-6(7)5-10-11-8/h1-5H
- InChI Key: UCOVESIAFFGEOR-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CC=CC2=CN=N1
Computed Properties
- Exact Mass: 164.01400
- Monoisotopic Mass: 164.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 25.8A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.349
- Melting Point: 109-112°C
- Boiling Point: 364.3 ℃ at 760 mmHg
- Flash Point: 205.6°C
- Refractive Index: 1.643
- Water Partition Coefficient: Insoluble in water. Soluble in dichloromethane, ethanol and methanol.
- PSA: 25.78000
- LogP: 2.28320
- Solubility: Not determined
- Sensitiveness: Moisture Sensitive
1-Chlorophthalazine Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:Sealed in dry,2-8°C
1-Chlorophthalazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LQ029-50mg |
1-Chlorophthalazine |
5784-45-2 | 95% | 50mg |
88.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LQ029-1g |
1-Chlorophthalazine |
5784-45-2 | 95% | 1g |
700.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LQ029-200mg |
1-Chlorophthalazine |
5784-45-2 | 95% | 200mg |
199.0CNY | 2021-07-14 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD57942-250mg |
1-Chlorophthalazine |
5784-45-2 | 95% | 250mg |
¥485.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD57942-1g |
1-Chlorophthalazine |
5784-45-2 | 95% | 1g |
¥1210.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD57942-5g |
1-Chlorophthalazine |
5784-45-2 | 95% | 5g |
¥4257.0 | 2024-04-18 | |
| Chemenu | CM373643-250mg |
1-Chlorophthalazine |
5784-45-2 | 95%+ | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM373643-1g |
1-Chlorophthalazine |
5784-45-2 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM373643-5g |
1-Chlorophthalazine |
5784-45-2 | 95%+ | 5g |
$*** | 2023-05-30 | |
| Fluorochem | 219095-1g |
1-Chlorophthalazine |
5784-45-2 | 97% | 1g |
£88.00 | 2022-03-01 |
1-Chlorophthalazine Related Literature
-
1. 679. Sulphanilamide derivatives: compounds derived from 2- and 4-aminoquinazoline and 1-aminophthalazineH. J. Rodda J. Chem. Soc. 1956 3509
-
2. 1,3-Dipolar character of six-membered aromatic rings. Part X. Pyridazine and benzopyridazine betainesNicholas Dennis,Alan R. Katritzky,Muthyala Ramaiah J. Chem. Soc. Perkin Trans. 1 1975 1506
-
3. 312. Nucleophilic displacement reactions in aromatic systems. Part V. Kinetics of the reactions of some chloroazanaphthalenes and related compounds with ethoxide ions and with piperidineN. B. Chapman,D. Q. Russell-Hill J. Chem. Soc. 1956 1563
-
4. NotesM. S. Gibson,A. H. Beckett,G. O. Jolliffe,M. Neeman,C. A. Bunton,D. N. Spatcher,C. M. Atkinson,C. W. Brown,J. C. E. Simpson,K. G. Lewis,J. I. Carasso,R. W. Pittman J. Chem. Soc. 1956 1076
-
5. Kinetics of reactions in heterocycles. Part IX. Trimethylammonio- and dimethylamino-N-methyl-derivatives of quinoline, isoquinoline, cinnoline, phthalazine, quinazoline, and quinoxalineG. B. Barlin,A. C. Young J. Chem. Soc. B 1971 2323
5784-45-2 (1-Chlorophthalazine) Related Products
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